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Compound of Interest

Compound Name: 3'-Demethylnobiletin

Cat. No.: B149850 Get Quote

Essential Safety and Handling Guide for 3'-
Demethylnobiletin
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of 3'-Demethylnobiletin (CAS No. 112448-39-2), a polymethoxyflavonoid compound utilized in

scientific research. Adherence to these guidelines is critical to ensure personnel safety and

proper experimental conduct.

Hazard Identification and Safety Summary
3'-Demethylnobiletin, also known as 5-Demethylnobiletin, is classified as a toxic substance

and should be handled with care by trained personnel only. It is a moderate to severe irritant to

the skin and eyes.[1] In substantial quantities, it may cause significant health damage and can

be fatal. All personnel must review the Safety Data Sheet (SDS) before commencing any work

with this compound.

Key Hazards:

Toxic: Harmful if ingested, inhaled, or absorbed through the skin.

Irritant: Causes moderate to severe skin and eye irritation.[1]
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Potential for Serious Health Effects: May be fatal in large doses.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 3'-
Demethylnobiletin.

PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves.
To prevent skin contact and

absorption.

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and eye irritation.

Body Protection
A lab coat worn over full-length

clothing.

To prevent contamination of

personal clothing.

Respiratory Protection
A NIOSH/MSHA-approved

respirator.

To prevent inhalation of the

powdered compound.[1]

Step-by-Step Handling and Experimental Protocol
This protocol outlines the procedure for preparing a stock solution of 3'-Demethylnobiletin for

use in typical cell culture experiments.

3.1. Materials Required

3'-Demethylnobiletin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or incubator at 37°C (optional)
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Biological safety cabinet (BSC)

3.2. Stock Solution Preparation

Work in a BSC: All handling of the powdered form of 3'-Demethylnobiletin must be

conducted within a certified biological safety cabinet to minimize inhalation risk.

Aliquot the Compound: Carefully weigh the desired amount of 3'-Demethylnobiletin powder

and transfer it to a sterile microcentrifuge tube.

Initial Dissolution: Add the appropriate volume of DMSO to achieve the desired stock

concentration. 3'-Demethylnobiletin is soluble in DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, gently warm the

tube at 37°C and briefly sonicate to ensure the compound is fully dissolved.

Sterile Filtration: If required for the experiment, sterile filter the stock solution through a 0.22

µm syringe filter into a new sterile tube.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles. Protect from light.

3.3. Preparation of Working Solution for Cell Culture

Pre-warm Media: Warm the required volume of cell culture medium to 37°C.

Dilution: In the BSC, add the required volume of the 3'-Demethylnobiletin stock solution to

the pre-warmed medium to achieve the final desired concentration. Gently mix by swirling

the container.

Immediate Use: It is recommended to prepare the working solution immediately before use.

Disposal Plan
All waste materials contaminated with 3'-Demethylnobiletin must be treated as hazardous

waste.

4.1. Waste Segregation and Collection
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Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused stock solutions and working solutions should be collected in a

separate, sealed, and labeled hazardous waste container. Do not pour any solutions

containing 3'-Demethylnobiletin down the drain. The first rinse of any contaminated

glassware must also be collected as hazardous waste.[2]

4.2. Disposal Procedure

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the

name of the chemical (3'-Demethylnobiletin), and the associated hazards (Toxic, Irritant).

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials.

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste. Follow all institutional and

local regulations for hazardous waste disposal.

Emergency Procedures
In Case of:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]
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Caption: Workflow for the safe handling and disposal of 3'-Demethylnobiletin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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